Cas no 2137788-76-0 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137788-76-0
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 5258904
• Update Time: 2025-10-29

1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H22N4O3/c1-12(2,3)20-11(18)17-7-5-13(19,6-8-17)10-14-9-15-16(10)4/h9,19H,5-8H2,1-4H3
• InChI Key： MFTGRHMCJNWXOY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)(C2N(C)N=CN=2)CC1

Additional information on 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester

Research Briefing on 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137788-76-0)

The compound 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137788-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the piperidine core and the 1,2,4-triazole moiety, make it a versatile scaffold for drug discovery. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most notable advancements is the optimization of the synthetic route for this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, scalable synthesis method that improves both efficiency and purity. This development is critical for facilitating further pharmacological studies and potential industrial-scale production.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects on specific protein kinases involved in cell proliferation. For instance, a derivative was found to inhibit the activity of a kinase associated with tumor growth in a dose-dependent manner, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent pharmacokinetic study in rodent models revealed favorable absorption and distribution profiles, although metabolic stability remains an area for improvement. Researchers are currently exploring structural modifications to enhance its metabolic stability and bioavailability.

In conclusion, 1-Piperidinecarboxylic acid, 4-hydroxy-4-(1-methyl-1H-1,2,4-triazol-5-yl)-, 1,1-dimethylethyl ester (CAS: 2137788-76-0) represents a promising candidate for further drug development. Its synthetic accessibility, combined with its bioactive potential, positions it as a valuable tool in medicinal chemistry. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.